(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone
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Overview
Preparation Methods
The synthesis of (4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone involves several steps. One common synthetic route includes the reaction of 4,4-difluorocyclohexanone with an appropriate amine to form the imine intermediate. This intermediate is then reacted with a sulfur-containing reagent under controlled conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity .
Chemical Reactions Analysis
(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.
Scientific Research Applications
(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone is used in diverse scientific research applications, including:
Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in drug discovery and development.
Industry: It is used in the development of new materials and catalysts for industrial processes.
Mechanism of Action
The mechanism of action of (4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone can be compared with other similar compounds, such as:
This compound hydrochloride: This compound has similar structural features but includes a hydrochloride group, which may alter its solubility and reactivity.
This compound derivatives: Various derivatives with different substituents can be synthesized to explore their unique properties and applications.
Properties
Molecular Formula |
C7H13F2NOS |
---|---|
Molecular Weight |
197.25 g/mol |
IUPAC Name |
(4,4-difluorocyclohexyl)-imino-methyl-oxo-λ6-sulfane |
InChI |
InChI=1S/C7H13F2NOS/c1-12(10,11)6-2-4-7(8,9)5-3-6/h6,10H,2-5H2,1H3 |
InChI Key |
WOZXHMBDDGLAMJ-UHFFFAOYSA-N |
Canonical SMILES |
CS(=N)(=O)C1CCC(CC1)(F)F |
Origin of Product |
United States |
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